Cas no 1566885-50-4 (3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine
• CAS No: 1566885-50-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6156887
• PubChem ID: 104277176
• Update Time: 2025-10-29

3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine
• EN300-1825956
• 1566885-50-4

• Inchi： 1S/C11H16FN/c1-8-4-3-5-10(9(8)2)11(12)6-7-13/h3-5,11H,6-7,13H2,1-2H3
• InChI Key： AQXGHTZEAUEAAJ-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine (CAS No. 1566885-50-4)

3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine (CAS No. 1566885-50-4) is a fluorinated organic compound with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. The presence of both a fluorine atom and an amine group in its molecular structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its CAS number 1566885-50-4 is frequently searched in scientific databases, reflecting its growing relevance in modern chemistry.

The compound’s 2,3-dimethylphenyl moiety contributes to its lipophilicity, which is a critical factor in its pharmacokinetic properties. This characteristic aligns with current trends in medicinal chemistry, where optimizing drug-likeness and blood-brain barrier permeability are hot topics. Recent studies highlight the role of fluorinated amines in enhancing metabolic stability, a feature that makes 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine a promising candidate for further investigation. Questions like "How does fluorine substitution affect amine reactivity?" or "What are the synthetic routes for fluorinated phenylpropanamines?" are commonly raised in academic forums, underscoring the compound’s technical appeal.

From a synthetic perspective, CAS 1566885-50-4 is often discussed in the context of green chemistry and catalytic fluorination. With sustainability being a major focus in the chemical industry, researchers are keen on developing eco-friendly methods to introduce fluorine into organic molecules. The compound’s amine functionality also opens doors for derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the rising demand for fragment-based drug design and precision medicine, two areas dominating contemporary scientific discourse.

In agrochemical applications, 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine has been explored as a precursor for crop protection agents. Its structural motifs resemble those found in herbicides and fungicides, making it a subject of interest for companies investing in sustainable agriculture. Searches like "fluorinated amines in pest control" or "role of dimethylphenyl groups in agrochemicals" reflect the compound’s cross-disciplinary relevance. Regulatory agencies’ increasing scrutiny of traditional pesticides has further amplified the need for innovative, fluorine-containing alternatives.

Analytical characterization of 1566885-50-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying the compound’s identity and quality, especially given the stringent requirements of Good Manufacturing Practices (GMP) in pharmaceutical production. Discussions around "QC protocols for fluorinated intermediates" or "spectroscopic differentiation of positional isomers" frequently cite this compound as a case study, highlighting its utility in method development.

In summary, 3-(2,3-dimethylphenyl)-3-fluoropropan-1-amine (CAS No. 1566885-50-4) represents a compelling example of how fluorine chemistry continues to drive innovation across multiple industries. Its dual applicability in life sciences and material science, combined with its alignment with global trends like sustainability and targeted therapy, ensures its place in ongoing research endeavors. As scientific databases and patent filings expand, this compound is poised to remain a key player in the evolution of functionalized aromatic amines.